N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt
N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt
Rilmenidine is an antihypertensive agent. It binds to imidazole receptors in bovine rostral ventrolateral medulla homogenates (Ki = 6.1 nM), as well as α2-adrenergic receptors in bovine prefrontal cortex homogenates (Ki = 87 nM). Rilmenidine induces hypotension and bradycardia in anesthetized rats (ED50s = 0.25 and 0.35 mg/kg, respectively). It also reduces mean arterial pressure and renal sympathetic nerve activity in a rabbit model of renal hypertension induced by a renal artery clip when administered at a dose of 2.5 mg/kg. Rilmenidine (1 µM) increases levels of LC3-II, a marker of autophagy, in PC12 cells. Formulations containing rilmenidine have been used in the treatment of hypertension.
Brand Name:
Vulcanchem
CAS No.:
207572-68-7
VCID:
VC0106548
InChI:
InChI=1S/2C10H16N2O.C4H4O4/c2*1-2-7(1)9(8-3-4-8)12-10-11-5-6-13-10;5-3(6)1-2-4(7)8/h2*7-9H,1-6H2,(H,11,12);1-2H,(H,5,6)(H,7,8)/b;;2-1+
SMILES:
C1CC1C(C2CC2)NC3=NCCO3.C1CC1C(C2CC2)NC3=NCCO3.C(=CC(=O)O)C(=O)O
Molecular Formula:
C24H36N4O6
Molecular Weight:
476.6 g/mol
N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt
CAS No.: 207572-68-7
Cat. No.: VC0106548
Molecular Formula: C24H36N4O6
Molecular Weight: 476.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Rilmenidine is an antihypertensive agent. It binds to imidazole receptors in bovine rostral ventrolateral medulla homogenates (Ki = 6.1 nM), as well as α2-adrenergic receptors in bovine prefrontal cortex homogenates (Ki = 87 nM). Rilmenidine induces hypotension and bradycardia in anesthetized rats (ED50s = 0.25 and 0.35 mg/kg, respectively). It also reduces mean arterial pressure and renal sympathetic nerve activity in a rabbit model of renal hypertension induced by a renal artery clip when administered at a dose of 2.5 mg/kg. Rilmenidine (1 µM) increases levels of LC3-II, a marker of autophagy, in PC12 cells. Formulations containing rilmenidine have been used in the treatment of hypertension. |
|---|---|
| CAS No. | 207572-68-7 |
| Molecular Formula | C24H36N4O6 |
| Molecular Weight | 476.6 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine |
| Standard InChI | InChI=1S/2C10H16N2O.C4H4O4/c2*1-2-7(1)9(8-3-4-8)12-10-11-5-6-13-10;5-3(6)1-2-4(7)8/h2*7-9H,1-6H2,(H,11,12);1-2H,(H,5,6)(H,7,8)/b;;2-1+ |
| Standard InChI Key | LZFATBMLSYHRTC-WXXKFALUSA-N |
| Isomeric SMILES | C1CC1C(C2CC2)NC3=NCCO3.C1CC1C(C2CC2)NC3=NCCO3.C(=C/C(=O)O)\C(=O)O |
| SMILES | C1CC1C(C2CC2)NC3=NCCO3.C1CC1C(C2CC2)NC3=NCCO3.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | C1CC1C(C2CC2)NC3=NCCO3.C1CC1C(C2CC2)NC3=NCCO3.C(=CC(=O)O)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator